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"26934-87-2
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- InChI:
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InChI=1S/C22H32O8/c1-11(2)6-16(24)29-14-8-21(9-27-13(4)23)15(7-12(14)3)30-19-17(25)18(26)20(21,5)22(19)10-28-22/h7,11,14-15,17-19,25-26H,6,8-10H2,1-5H3/t14-,15+,17+,18+,19+,20+,21+,22-/m0/s1
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HT-2 toxin is a type A trichothecene mycotoxin and an active, deacetylated metabolite of the trichothecene mycotoxin T-2 toxin. Like T-2 toxin, HT-2 toxin inhibits protein synthesis and cell proliferation in plants. HT-2 toxin also reduces viability of HepG2, A549, HEp-2, Caco-2, A-204, U937, Jurkat, and RPMI-8226 cancer cells with IC50 values ranging from 3.1 to 23 ng/ml and human umbilical vein endothelial cells (HUVECs) with an IC50 value of 56.4 ng/ml. It induces oxidative stress, DNA damage, and autophagy in, as well as halts the development of, cultured mouse embryos when used at a concentration of 10 nM. HT-2 toxin has been found in cereal grains and food products.
Certan Vial
HT-2 Toxin is a trichothecene.